Cas no 51361-18-3 (Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-)
Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-
- 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)benzamide
- Z56766928
- STK701728
- 51361-18-3
- AKOS001012824
- AKOS016042813
-
- Inchi: 1S/C9H7Cl4NO2/c10-6-4-2-1-3-5(6)7(15)14-8(16)9(11,12)13/h1-4,8,16H,(H,14,15)
- InChI Key: SWJIKSUFWGEOBV-UHFFFAOYSA-N
- SMILES: C(NC(O)C(Cl)(Cl)Cl)(=O)C1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 302.920139Da
- Monoisotopic Mass: 300.923089Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 49.3Ų
Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11741692-1.0g |
2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)benzamide |
51361-18-3 | 95% | 1.0g |
$0.0 | 2023-01-08 |
Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-
Introduction to Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- CAS No. 51361-18-3
Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-, identified by its CAS number 51361-18-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class of molecules, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a 2,2,2-trichloro-1-hydroxyethyl side chain, contribute to its unique chemical properties and make it a subject of interest for further investigation.
The synthesis and characterization of Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- have been extensively studied to understand its reactivity and potential applications. The introduction of chlorine atoms into the benzamide core enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack. This property is particularly useful in medicinal chemistry for designing molecules that can interact with biological targets in a specific manner. The 2,2,2-trichloro-1-hydroxyethyl group adds an additional layer of complexity to the molecule's behavior, influencing its solubility and metabolic stability.
In recent years, there has been a growing interest in exploring the pharmacological properties of benzamide derivatives. Several studies have demonstrated the potential of these compounds as modulators of various biological pathways. For instance, benzamides have been shown to exhibit anti-inflammatory, analgesic, and even anticancer effects. The specific substitution pattern in Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)- may confer unique properties that could make it effective in targeting specific disease mechanisms.
The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. Halogens such as chlorine can significantly alter the electronic properties of a molecule, thereby affecting its binding affinity and selectivity towards biological targets. In the case of Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-, the presence of multiple chlorine atoms suggests that it may have high affinity for certain enzymes or receptors involved in disease processes. This has led researchers to investigate its potential as a lead compound for drug development.
One of the most exciting areas of research involving Benzamide derivatives is their application in oncology. Several preclinical studies have highlighted the ability of certain benzamides to inhibit the growth of cancer cells by targeting key signaling pathways involved in tumor progression. The structural features of Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-, particularly the combination of chloro and hydroxyethyl groups, may provide it with the necessary properties to interact with cancer-related proteins effectively.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. The use of chromatographic methods for purification is also crucial to obtain a compound free from impurities that could affect its biological activity.
In addition to its potential therapeutic applications, Benzamide, 2-chloro-N-(2,2-dichloro-1-hydroxyethyl)- also serves as an important intermediate in the synthesis of other pharmacologically active molecules. Its versatile structure allows for further modifications that can tailor its properties for specific applications. This makes it a valuable building block in drug discovery efforts aimed at developing new treatments for various diseases.
The study of metabolic stability is another critical aspect when evaluating compounds like Benzamide derivatives. Understanding how a molecule is processed by the body can provide insights into its potential side effects and duration of action. Computational methods such as molecular modeling have been used to predict metabolic pathways and identify potential sites of degradation. These predictions can guide experimental efforts to optimize the compound's pharmacokinetic profile.
The impact of Benzamide derivatives on drug development is further underscored by their presence in clinical trials conducted worldwide. These trials aim to evaluate their safety and efficacy in treating various conditions ranging from inflammatory diseases to cancer. The results from these trials will provide valuable data on how best to utilize these compounds in therapeutic settings.
In conclusion,Benzamide , 2-chloro-N-( 22 ,22 ,22 -trichl or o -1 -hydrox y ethyl )-,CAS No .51361 -18 -3 ,is a promis ing chemi cal com pound with poten tial appl icati ons i n pharma ceutical r esear ch . Its unique structu ral feat u res make i t an i nter est ing subj ect for f urthe r i nvesti gati on,i n par ticular i n oncology . As resear ch conti nues ,i t i s expec ted tha t more i nformati on wi l l be avai l abl e regardi ng i ts pharma cologi cal properti es and po tenti al use s .
51361-18-3 (Benzamide, 2-chloro-N-(2,2,2-trichloro-1-hydroxyethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)